Cas no 88124-20-3 (Butanamide, N-[1-methyl-2-(phenylthio)ethyl]-3-oxo-)

• Product Name: Butanamide, N-[1-methyl-2-(phenylthio)ethyl]-3-oxo-
• CAS No: 88124-20-3
• MF: C₁₃H₁₇NO₂S
• MW: 251.34458231926
• CID: 644217
• PubChem ID: 71410679
• Update Time: 2025-04-19

Butanamide, N-[1-methyl-2-(phenylthio)ethyl]-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[1-methyl-2-(phenylthio)ethyl]-3-oxo-
• 3-oxo-N-(1-phenylsulfanylpropan-2-yl)butanamide
• 3-Oxo-N-[1-(phenylsulfanyl)propan-2-yl]butanamide
• DTXSID40830343
• 88124-20-3

• Inchi： 1S/C13H17NO2S/c1-10(14-13(16)8-11(2)15)9-17-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3,(H,14,16)
• InChI Key： UDYVJMUJBJSGCR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(C)NC(CC(C)=O)=O

Computed Properties

• Exact Mass: 251.09799996g/mol
• Monoisotopic Mass: 251.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.5Ų